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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525

Technical Support Center: Phomalactone
Acetate

Disclaimer: The following information is primarily based on the available data for
Phomalactone. While Phomalactone acetate is structurally similar, its specific properties may
vary. Researchers should always consult the most current and specific Safety Data Sheet
(SDS) for Phomalactone acetate if available and handle the compound with caution in a
laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Phomalactone acetate and what is its primary application in research?

Phomalactone acetate is the acetylated form of Phomalactone, a natural product isolated from
various fungi. In research, it is primarily investigated for its potential as an antifungal agent
against a range of plant pathogenic and clinically relevant fungi. Its mechanism of action is
believed to involve the disruption of the fungal cell wall.

Q2: What are the main hazards associated with Phomalactone acetate?
Based on data for the parent compound, Phomalactone, the primary hazards are:

e Harmful if swallowed.[1]
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» Very toxic to aquatic life with long-lasting effects.[1]

Q3: What personal protective equipment (PPE) should | use when handling Phomalactone
acetate?

To ensure safe handling, the following personal protective equipment is recommended:
o Eye Protection: Safety goggles with side-shields.[1]

o Hand Protection: Protective gloves (e.g., nitrile or neoprene).[2]

e Body Protection: Impervious clothing, such as a lab coat.[1]

e Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form or creating solutions, to avoid inhalation.[1]

Q4: How should | store Phomalactone acetate?

Proper storage is crucial to maintain the integrity of the compound.
e Powder: Store at -20°C.[1]

e In Solvent: Store at -80°C.[1]

o Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight
and sources of ignition.[1]

Q5: How do | properly dispose of Phomalactone acetate waste?
Phomalactone acetate and its containers must be disposed of as hazardous waste.
» Dispose of contents and container to an approved waste disposal plant.[1]

» Do not allow the product to enter drains or water courses due to its high toxicity to aquatic
life.[1]

Troubleshooting Guide
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Issue

Possible Cause

Suggested Solution

Inconsistent experimental

results

Compound degradation

Ensure proper storage
conditions are maintained
(-20°C for powder, -80°C for
solutions).[1] Avoid repeated
freeze-thaw cycles. Prepare
fresh solutions for critical

experiments.

Inaccurate concentration

Verify the calibration of
balances and pipettes. Ensure
the compound is fully
dissolved in the solvent before

further dilution.

Low solubility in aqueous

solutions

Hydrophobic nature of the

molecule

Prepare a stock solution in an
appropriate organic solvent
such as DMSO or ethanol
before diluting to the final
concentration in your aqueous
medium. Note the final solvent
concentration in your
experiments and include a

solvent control.

Precipitation of the compound

in media

Exceeding solubility limit

Determine the solubility of
Phomalactone acetate in your
specific experimental medium.
Do not exceed this
concentration. Consider using
a carrier solvent or a different
formulation approach if higher

concentrations are needed.

Contamination of experiments

Improper handling

Always use sterile techniques
when working with
Phomalactone acetate in
biological assays. Handle the

compound in a clean and
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designated area to prevent

cross-contamination.

Apparent lack of antifungal ] ]
Resistant fungal strain

Verify the susceptibility of your
fungal strain to Phomalactone

acetate. Include a positive

activity
control with a known antifungal
agent to validate the assay.
Optimize assay parameters
such as incubation time,
Incorrect assay conditions temperature, and pH, as these

can influence the activity of the

compound.

Quantitative Data

Physical and Chemical Properties

Property Value Reference
Molecular Formula C10H1204 [2]
Molecular Weight 196.2 g/mol [2]

Antifungal Activity of Phomalactone (IC50 Values)
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Fungal Species IC50 (mg/L) Reference

Phytophthora infestans

(mycelial growth) 2> 3l
Pythium graminicola 120

Magnaporthe grisea 83

Phytophthora capsici 120

Fusarium oxysporum >200

Alternaria alternata >200

Botrytis cinerea >200

Colletotrichum gloeosporioides  >200

Solubility
Solvent Solubility
Dichloromethane Soluble
DMSO Soluble
Ethanol Soluble
Stability

Information on the specific stability of Phomalactone acetate under different pH and
temperature conditions is limited. As a general precaution, it is recommended to store solutions
at -80°C and prepare them fresh for experiments.[1] The stability of acetate-containing
compounds can be pH-dependent, with potential for hydrolysis under acidic or basic conditions.

Experimental Protocols

Protocol: Antifungal Susceptibility Testing using Broth Microdilution
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This protocol is adapted from standard antifungal susceptibility testing methods and can be
used to determine the Minimum Inhibitory Concentration (MIC) of Phomalactone acetate
against a specific fungal strain.

1. Preparation of Fungal Inoculum: a. Culture the fungal strain on an appropriate agar medium
(e.g., Potato Dextrose Agar) until sufficient sporulation is observed. b. Harvest spores by gently
scraping the surface of the agar with a sterile loop in a sterile saline solution containing a
wetting agent (e.g., 0.05% Tween 80). c. Adjust the spore suspension to the desired
concentration (e.g., 1 x 10° spores/mL) using a hemocytometer or by measuring optical density.

2. Preparation of Phomalactone Acetate Solutions: a. Prepare a stock solution of
Phomalactone acetate in a suitable solvent (e.g., DMSO). b. Perform serial two-fold dilutions
of the stock solution in the fungal growth medium (e.g., RPMI-1640) to achieve a range of
desired test concentrations.

3. Assay Procedure: a. In a 96-well microtiter plate, add 100 pL of each Phomalactone
acetate dilution to the respective wells. b. Add 100 pL of the fungal inoculum to each well. c.
Include a positive control (fungal inoculum with a known antifungal agent) and a negative
control (fungal inoculum with no compound) and a solvent control (fungal inoculum with the
same concentration of solvent as the highest test concentration). d. Incubate the plate at the
optimal growth temperature for the fungus for a specified period (e.g., 24-72 hours).

4. Determination of MIC: a. The MIC is defined as the lowest concentration of Phomalactone
acetate that causes a significant inhibition of fungal growth (e.g., 250% or >90% inhibition)
compared to the negative control. Growth inhibition can be assessed visually or by measuring
the optical density at a specific wavelength (e.g., 600 nm).

Visualizations
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Antifungal Susceptibility Testing Workflow

Preparation
Prepare Fungal Inoculum Prepare Phomalactone Acetate Serial Dilutions
Assay

Set up 96-well plate with compound dilutions and inoculum

Incubate at optimal temperature

Anavsis

Visually or spectrophotometrically assess growth

i

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Caption: Workflow for determining the antifungal activity of Phomalactone acetate.
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Proposed Antifungal Mechanism of Action
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Caption: Proposed mechanism of Phomalactone acetate targeting fungal cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora
sphaerica - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safe handling and disposal of Phomalactone acetate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193525#safe-handling-and-disposal-of-
phomalactone-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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